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AlIG1 Enzymatic Activity

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for measuring the enzymatic activity of
Androgen-Induced Gene 1 (AlG1) using the inhibitor JJH260 and the inactive control
compound ABC34. AIG1 is an integral membrane hydrolase that plays a crucial role in the
metabolism of bioactive lipids.[1][2][3][4][5] Specifically, it hydrolyzes fatty acid esters of
hydroxy fatty acids (FAHFAS).[2][4][6][7][8][9] Understanding the modulation of AIG1 activity is
critical for research in metabolic disorders and drug development.

Introduction to AIG1, JJH260, and ABC34

AIG1 is an atypical transmembrane threonine hydrolase.[4][10] Its enzymatic function is the
degradation of the FAHFA class of signaling lipids.[2]

JJH260 is a potent N-hydroxy hydantoin carbamate inhibitor of AIG1.[1][6] It effectively blocks
the hydrolysis of FAHFA substrates, such as 9-palmitic acid hydroxy stearic acid (9-PAHSA),
with an IC50 value in the sub-micromolar range.[6]
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ABC34 is a structurally related analog of JJH260 that serves as an essential negative control in
experiments.[2][11] It does not inhibit the FAHFA hydrolase activity of AIG1 and is used to
differentiate the specific effects of AIG1 inhibition from off-target or non-specific effects of the
chemical scaffold.[2][12]

Quantitative Data Summary

The following table summarizes the inhibitory activity of JJH260 on AlG1, with ABC34 as a
negative control. The data is compiled from studies on human AIG1.

Compound Target Assay Type Substrate IC50 (pM) Reference
FAHFA
JIH260 AlG1 _ 9-PAHSA 0.57 [6][11]
Hydrolysis
Fluorophosph
FP-Rh prosp
JJIH260 AlG1 _ onate- 0.50 [2]
Labeling ]
rhodamine
FAHFA
ABC34 AlG1 _ 9-PAHSA No Inhibition [2][11]
Hydrolysis
Fluorophosph
FP-Rh prosp
ABC34 AIG1 ) onate- No Inhibition [2]
Labeling _
rhodamine

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the role of AIG1 in FAHFA metabolism and the general
workflow for assessing its enzymatic activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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